![molecular formula C7H5ClO3 B1664645 3-Chloro-5-hydroxybenzoic acid CAS No. 53984-36-4](/img/structure/B1664645.png)
3-Chloro-5-hydroxybenzoic acid
Overview
Description
3-Chloro-5-hydroxybenzoic acid is a selective agonist of the lactate receptor, GPR81 . It is used in research due to its ability to stimulate either GPR81 or GPR109a in adipose tissue, leading to a similar decrease in triglyceride lipolysis .
Molecular Structure Analysis
The molecular formula of this compound is C7H5ClO3 . The molecular weight is 172.57 . The SMILES string representation is Oc1cc(Cl)cc(c1)C(O)=O .Physical And Chemical Properties Analysis
This compound is a white to beige powder . It is soluble in DMSO, with a solubility of 15 mg/mL .Scientific Research Applications
Synthesis in Pharmaceutical Compounds
3-Chloro-5-hydroxybenzoic acid has been utilized in the synthesis of pharmaceutical compounds. For instance, it is a key intermediate in preparing antimicrobial 3-quinolinecarboxylic acid drugs. A study by Zhang et al. (2020) details a practical synthesis method for a derivative of this compound, demonstrating its relevance in drug development and pharmaceutical research (Zhang et al., 2020).
Agonist for Lactate Receptor (GPR81)
In medical research, this compound has been identified as a selective GPR81 agonist, which is significant for understanding and manipulating metabolic processes. Dvorak et al. (2012) discovered its role in this context, highlighting its potential in exploring new therapeutic avenues (Dvorak et al., 2012).
Antibiotic Biosynthesis
Becker (1984) discussed the synthesis of chlorinated analogues of 3-amino-5-hydroxybenzoic acid, used in studying the biosynthesis and synthesis of various antibiotics. This demonstrates the compound's role in antibiotic research and development (Becker, 1984).
Corrosion Inhibition
Narváez et al. (2005) investigated the use of 3-Hydroxybenzoic acid as a corrosion inhibitor for stainless steel in an environmentally friendly aqueous pickling solution. This research points to its potential industrial applications, particularly in corrosion control (Narváez et al., 2005).
Environmental and Analytical Chemistry
This compound plays a role in environmental chemistry, particularly in the study of disinfection by-products and their formation processes. Chang et al. (2006) examined this aspect, providing insight into environmental impacts and water treatment processes (Chang et al., 2006).
Mechanism of Action
Target of Action
The primary target of 3-Chloro-5-hydroxybenzoic acid is the lactate receptor GPR81 . This receptor, also known as Hydroxy-carboxylic Acid Receptor 1 (HCAR1), is a member of G-protein-coupled receptors (GPCRs) and is predominantly expressed on adipocytes .
Mode of Action
This compound acts as a selective agonist for the lactate receptor GPR81 . It binds to this receptor and activates it, leading to a series of intracellular changes .
Biochemical Pathways
Upon activation of GPR81 by this compound, there is a decrease in the lipolysis of triglycerides by hormone-sensitive lipase . This results in reduced transport of fatty acids to the liver and a decrease in hepatic triglycerides .
Pharmacokinetics
In mice, oral administration of this compound at 30 mg/kg provided a Cmax of 67 μM, approximately 3-fold over the in vitro EC50, with an AUCinf of 54 h μM and a short t1/2 of 1.5 h . The 100 mg/kg p.o dose attained a Cmax of 342 μM, greater than 15-fold over the observed in vitro EC50 .
Result of Action
The activation of GPR81 by this compound leads to significant reductions in free fatty acids, as observed in a mouse model of obesity . This suggests that the compound has favorable in vivo effects on lipolysis .
Safety and Hazards
3-Chloro-5-hydroxybenzoic acid is toxic and contains a pharmaceutically active ingredient . It is a moderate to severe irritant to the skin and eyes . It is classified as Acute Tox. 4 Oral, Eye Dam. 1, Skin Irrit. 2, and STOT SE 3 . It should be handled only by personnel trained and familiar with handling potent active pharmaceutical ingredients .
Biochemical Analysis
Biochemical Properties
3-Chloro-5-hydroxybenzoic acid is a selective agonist of the lactate receptor, GPR81 . It interacts with GPR81, a G-protein-coupled receptor predominantly expressed on adipocytes . The activation of GPR81 by this compound leads to a decrease in the lipolysis of triglycerides by hormone-sensitive lipase .
Cellular Effects
The activation of GPR81 by this compound has been shown to modulate neuronal excitability in times of metabolic stress . It reduces the activity of CA1 neurons and hyperpolarizes CA1 pyramidal neurons . It also decreases the spontaneous excitatory postsynaptic current frequency and alters the paired-pulse ratio of evoked excitatory postsynaptic currents .
Molecular Mechanism
This compound exerts its effects at the molecular level through its interaction with GPR81 . It selectively binds to GPR81, leading to a decrease in triglyceride lipolysis . This interaction results in reduced transport of fatty acids to the liver and a decrease in hepatic triglycerides .
Temporal Effects in Laboratory Settings
It is known that it is a stable compound with a melting point of 244.0 to 248.0 °C .
Dosage Effects in Animal Models
In animal models, specifically in C57Bl6/J mice, this compound shows significant reductions in free fatty acids at all doses tested, resulting in a minimum efficacious dose of 30 mg/kg .
Metabolic Pathways
It is known that it interacts with GPR81, a receptor that plays a role in the metabolism of triglycerides .
Subcellular Localization
Given its role as a GPR81 agonist, it is likely to be found in areas of the cell where this receptor is present .
properties
IUPAC Name |
3-chloro-5-hydroxybenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClO3/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3,9H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJOLIYHZZKAIET-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1O)Cl)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50517335 | |
Record name | 3-Chloro-5-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50517335 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
53984-36-4 | |
Record name | 3-Chloro-5-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50517335 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Chloro-5-hydroxybenzoic Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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